Cas no 2411332-01-7 ((2E)-4-(dimethylamino)-N-3-(3-methyl-1,2-oxazol-4-yl)propylbut-2-enamide)

(2E)-4-(Dimethylamino)-N-3-(3-methyl-1,2-oxazol-4-yl)propylbut-2-enamide is a synthetic organic compound featuring a conjugated enamide structure linked to a dimethylamino group and a 3-methyl-1,2-oxazole moiety. Its molecular architecture suggests potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The presence of both electron-donating (dimethylamino) and heterocyclic (oxazole) groups may enhance binding affinity in biological systems, making it a candidate for targeting specific enzymes or receptors. The compound's defined stereochemistry (E-configuration) ensures consistent reactivity and interaction profiles. Its structural features also imply stability under standard handling conditions, facilitating applications in synthetic and mechanistic studies. Further research may explore its pharmacological or agrochemical relevance.

(2E)-4-(dimethylamino)-N-3-(3-methyl-1,2-oxazol-4-yl)propylbut-2-enamide structure

2411332-01-7 structure

Product Name:(2E)-4-(dimethylamino)-N-3-(3-methyl-1,2-oxazol-4-yl)propylbut-2-enamide

CAS No:2411332-01-7

MF:C₁₃H₂₁N₃O₂

MW:251.324743032455

CID:5357404

PubChem ID:146098125

Update Time:2025-05-30

(2E)-4-(dimethylamino)-N-3-(3-methyl-1,2-oxazol-4-yl)propylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

- (E)-4-(Dimethylamino)-N-[3-(3-methyl-1,2-oxazol-4-yl)propyl]but-2-enamide
- Z3952174749
- (2E)-4-(dimethylamino)-N-[3-(3-methyl-1,2-oxazol-4-yl)propyl]but-2-enamide
- (2E)-4-(dimethylamino)-N-3-(3-methyl-1,2-oxazol-4-yl)propylbut-2-enamide
- Inchi： 1S/C13H21N3O2/c1-11-12(10-18-15-11)6-4-8-14-13(17)7-5-9-16(2)3/h5,7,10H,4,6,8-9H2,1-3H3,(H,14,17)/b7-5+
- InChI Key： DAPLCLIXYZVLRH-FNORWQNLSA-N
- SMILES： O1C=C(C(C)=N1)CCCNC(/C=C/CN(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 279
XLogP3: 1
Topological Polar Surface Area: 58.4

(2E)-4-(dimethylamino)-N-3-(3-methyl-1,2-oxazol-4-yl)propylbut-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26580079-0.05g	(2E)-4-(dimethylamino)-N-[3-(3-methyl-1,2-oxazol-4-yl)propyl]but-2-enamide	2411332-01-7	95.0%	0.05g	$246.0	2025-03-20

(2E)-4-(dimethylamino)-N-3-(3-methyl-1,2-oxazol-4-yl)propylbut-2-enamide Related Literature

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Additional information on (2E)-4-(dimethylamino)-N-3-(3-methyl-1,2-oxazol-4-yl)propylbut-2-enamide

Compound CAS No. 2411332-01-7: (2E)-4-(dimethylamino)-N-3-(3-methyl-1,2-oxazol-4-yl)propylbut-2-enamide

Compound CAS No. 2411332-01-7, also known as (2E)-4-(dimethylamino)-N-3-(3-methyl-1,2-oxazol-4-yl)propylbut-2-enamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a dimethylamino group, a butenamide moiety, and a methyl-substituted oxazole ring. These structural features contribute to its distinctive chemical properties and reactivity.

The synthesis of (2E)-4-(dimethylamino)-N-3-(3-methyl-1,2-oxazol-4-yl)propylbut-2-enamide involves a series of carefully designed multi-step reactions. Recent advancements in organic synthesis have enabled the efficient construction of this compound, leveraging modern catalytic methods and green chemistry principles. The incorporation of the oxazole ring is particularly noteworthy, as it introduces aromaticity and enhances the compound's stability under various conditions.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have demonstrated that derivatives of this compound can be used to synthesize high-performance polymers with tailored electronic properties. For instance, the dimethylamino group can act as a strong electron-donating substituent, which is highly desirable in the development of conductive polymers for electronic devices.

In addition to its material science applications, (2E)-4-(dimethylamino)-N-3-(3-methyl-1,2 oxazol 4 yl)propylbut 2 enamide has shown potential in medicinal chemistry. Studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurological disorders. The presence of the oxazole ring and the dimethylamino group contributes to its bioactivity, making it a valuable lead compound for further drug discovery efforts.

The structural versatility of this compound also makes it an attractive candidate for use in catalysis. Recent research has highlighted its ability to act as a ligand in transition-metal-catalyzed reactions, facilitating the formation of complex molecular architectures. The combination of its electron-rich nitrogen atoms and aromatic oxazole ring provides excellent coordination capabilities, enhancing the efficiency of catalytic processes.

From an environmental standpoint, the synthesis and application of (2E)-4-(dimethylamino)-N 3 (3 methyl 1 2 oxazol 4 yl)propylbut 2 enamide align with current sustainability trends in chemistry. Its use in green chemical processes and biodegradable materials underscores its role in promoting eco-friendly technologies. As industries increasingly prioritize environmental responsibility, compounds like this one are expected to play a pivotal role in shaping sustainable practices.

In conclusion, Compound CAS No. 2411332 01 7, or (E)-4-dimethylaminobutenamide derivative, represents a cutting-edge advancement in organic chemistry. Its unique structure, versatile applications, and alignment with modern scientific trends position it as a key player in future innovations across multiple disciplines.